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Compound of Interest

Compound Name: N6-Benzyladenosine-d5

Cat. No.: B15580995

Get Quote

The following table summarizes the typical quantitative data found on a Certificate of Analysis

for N6-Benzyladenosine-d5. These specifications ensure the compound's identity, purity, and

quality for research applications.

Test Specification Method

Appearance White to off-white solid Visual Inspection

Molecular Formula C₁₇H₁₄D₅N₅O₄ Mass Spectrometry

Molecular Weight 362.39 g/mol Mass Spectrometry

Purity (HPLC) ≥98.0% HPLC

Isotopic Purity (d₅) ≥98% Mass Spectrometry

¹H-NMR Conforms to structure NMR Spectroscopy

Mass Spectrum Consistent with structure Mass Spectrometry

Solubility Soluble in DMSO Solvent Solubility Test

Residual Solvents Meets USP <467> limits GC-HS
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Experimental Protocols
Detailed methodologies for the key experiments cited in the Certificate of Analysis are provided

below.

High-Performance Liquid Chromatography (HPLC) for
Purity Determination

Objective: To determine the purity of N6-Benzyladenosine-d5 by separating it from any

potential impurities.

Instrumentation: A standard HPLC system equipped with a UV detector.

Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm).

Mobile Phase: A gradient of acetonitrile and water (containing 0.1% formic acid).

Flow Rate: 1.0 mL/min.

Detection: UV absorbance at 260 nm.

Procedure: A solution of N6-Benzyladenosine-d5 is prepared in a suitable solvent (e.g.,

DMSO or methanol) and injected into the HPLC system. The peak area of the main

component is compared to the total peak area of all components to calculate the purity.

Mass Spectrometry (MS) for Identity and Isotopic Purity
Objective: To confirm the molecular weight and isotopic enrichment of N6-Benzyladenosine-
d5.

Instrumentation: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap).

Ionization Source: Electrospray Ionization (ESI) in positive mode.

Procedure: The sample is introduced into the mass spectrometer, and the mass-to-charge

ratio (m/z) of the molecular ion is measured. The observed mass is compared to the

calculated theoretical mass of the deuterated compound. The isotopic distribution is
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analyzed to confirm the incorporation of five deuterium atoms and to determine the isotopic

purity.

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Confirmation

Objective: To confirm the chemical structure of N6-Benzyladenosine-d5.

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

Solvent: Deuterated dimethyl sulfoxide (DMSO-d₆).

Procedure: A ¹H-NMR spectrum is acquired. The chemical shifts, splitting patterns, and

integration of the peaks are analyzed to ensure they are consistent with the expected

structure of N6-Benzyladenosine. The reduction in the signal intensity of the benzyl protons

confirms the deuterium labeling.

Mandatory Visualizations
Signaling Pathway
N6-Benzyladenosine is a synthetic cytokinin that can influence various cellular processes. The

diagram below illustrates a simplified generic cytokinin signaling pathway.
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Caption: Simplified Cytokinin Signaling Pathway.
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Experimental Workflow
The following diagram outlines the quality control workflow for certifying a batch of N6-
Benzyladenosine-d5.
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Caption: Quality Control Workflow for N6-Benzyladenosine-d5.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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